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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7908328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pentahydrate form of D-

Raffinose, a naturally occurring trisaccharide composed of galactose, glucose, and fructose.[1]

This document collates critical data on its physicochemical properties, detailed experimental

protocols for its analysis, and visual representations of its role in biological pathways and

experimental workflows.

Physicochemical Properties
D-Raffinose pentahydrate is a white crystalline powder with a variety of applications, notably as

a cryoprotectant, a carbon source in microbiology, and a component in cell culture media.[1][2]

Its key physical and chemical characteristics are summarized below.
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Property Value References

Synonyms

O-α-D-Galactopyranosyl-

(1→6)-α-D-glucopyranosyl β-

D-fructofuranoside

pentahydrate, Melitose,

Melitriose

Molecular Formula C₁₈H₃₂O₁₆ · 5H₂O

Molecular Weight 594.51 g/mol

CAS Number 17629-30-0

Appearance White crystalline powder

Melting Point 78-80 °C

Solubility

Water: 0.1 g/mL (clear,

colorless solution), 50 mg/mL.

Soluble in methanol, pyridine;

slightly soluble in alcohol.

Optical Activity
[α]20/D +105° ± 2° (c = 10% in

H₂O)

Purity (by HPLC)
≥98.0% to ≥99.0% depending

on the grade

Structural and Spectroscopic Data
The crystal structure of D-Raffinose pentahydrate has been determined using X-ray diffraction,

revealing a complex network of hydrogen bonds. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are crucial

for its identification and structural elucidation.
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Spectroscopic Data Key Features References

¹H NMR

Complex spectrum with

multiple peaks corresponding

to the protons of the three

sugar moieties. A water signal

is also present.

¹³C NMR

Shows 18 distinct carbon

signals for the trisaccharide

backbone.

FTIR

The 'fingerprint' region for

carbohydrates is between 950

and 1200 cm⁻¹. A peak around

1651 cm⁻¹ corresponds to the

scissoring vibration of the

water of crystallization.

Crystal Structure

The crystal structure is

characterized by infinite chains

of hydrogen bonds, with water

molecules linking these chains

to form a three-dimensional

network.

Experimental Protocols
This section provides detailed methodologies for the key analytical techniques used to

characterize D-Raffinose pentahydrate.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a standard method for determining the purity of D-Raffinose pentahydrate. A mixed-

mode chromatography approach can be employed for the simultaneous analysis of sugars,

amino acids, and carboxylic acids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation:

HPLC system with a Corona Charged Aerosol Detector (CAD) or a Refractive Index Detector

(RID).

Column: Amaze HD (4.6x150 mm, 3 µm, 100Å) or a similar HILIC mixed-mode column.

Reagents:

Acetonitrile (ACN), HPLC grade.

Water, HPLC grade.

Ammonium Acetate (AmAc), analytical grade.

D-Raffinose pentahydrate standard.

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile/Water/Ammonium Acetate

with the pH adjusted to 4.

Standard and Sample Preparation:

Prepare a stock solution of D-Raffinose pentahydrate standard at a concentration of 1

mg/mL in the mobile phase.

Prepare the sample solution at a similar concentration.

Chromatographic Conditions:

Separation Mode: HILIC

Flow rate: 1 mL/min

Injection volume: 2 µL

Column Temperature: 30 °C
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Analysis: Inject the standard and sample solutions into the HPLC system. The purity of the

D-Raffinose pentahydrate is determined by comparing the peak area of the analyte to the

total peak area of all components in the chromatogram.

Thermal Analysis (DSC/TGA) for Dehydration Profiling
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

study the thermal behavior of D-Raffinose pentahydrate, particularly its dehydration process.

Instrumentation:

Simultaneous Thermal Analyzer (STA) or separate DSC and TGA instruments.

Aluminum or KBr pellets for sample preparation.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of D-Raffinose pentahydrate into a standard

aluminum pan or press it into a KBr pellet.

TGA/DSC Program:

Temperature Range: 25 °C to 200 °C.

Heating Rate: 10 °C/min.

Atmosphere: Inert (e.g., Nitrogen) at a flow rate of 50 mL/min.

Data Analysis:

TGA: The TGA curve will show a weight loss corresponding to the loss of the five water

molecules. The total weight loss should be approximately 15.14%.

DSC: The DSC thermogram will display endothermic peaks corresponding to the stepwise

removal of water molecules. For D-Raffinose pentahydrate, endothermic events are

typically observed around 56 °C, 73 °C, and 85 °C, which may correspond to the loss of

one, two, and two moles of water, respectively.
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Karl Fischer Titration for Water Content Determination
Karl Fischer titration is a specific and accurate method for determining the water content of D-

Raffinose pentahydrate.

Instrumentation:

Karl Fischer titrator (volumetric or coulometric).

Reagents:

Karl Fischer reagent (e.g., Hydranal™-Composite 5).

Anhydrous methanol.

Sodium tartrate dihydrate (for standardization).

Procedure:

Standardization of Karl Fischer Reagent:

Accurately weigh about 150-350 mg of sodium tartrate dihydrate and transfer it to the

titration vessel containing anhydrous methanol.

Titrate with the Karl Fischer reagent to the electrometric endpoint.

Calculate the water equivalence factor (F) of the reagent in mg H₂O/mL.

Sample Analysis:

Accurately weigh a suitable amount of D-Raffinose pentahydrate (containing 10-50 mg of

water) and quickly transfer it to the titration vessel.

Stir to dissolve and titrate with the standardized Karl Fischer reagent to the endpoint.

Calculation:

Calculate the percentage of water in the sample using the volume of titrant consumed, the

water equivalence factor, and the sample weight.
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Signaling Pathways and Experimental Workflows
D-Raffinose pentahydrate is involved in various biological processes and is a key component in

several experimental procedures. The following diagrams, created using the DOT language for

Graphviz, illustrate some of these roles.

Signaling Pathway of D-Raffinose in Biofilm Inhibition
D-Raffinose has been shown to inhibit biofilm formation in certain bacteria by modulating

intracellular signaling pathways.
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Caption: D-Raffinose signaling in biofilm inhibition.
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Influence of D-Raffinose on N-Glycosylation in Cell
Culture
Supplementation of cell culture media with D-Raffinose can enhance the formation of high-

mannose N-glycans on recombinant proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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